Cas no 4636-80-0 (5-(dec-9-en-1-yl)-1,2-dihydro-3H-1,2,4-triazole-3-thione)

• Product Name: 5-(dec-9-en-1-yl)-1,2-dihydro-3H-1,2,4-triazole-3-thione
• CAS No: 4636-80-0
• MF: C₁₂H₂₁N₃S
• MW: 239.380241155624
• CID: 1517534
• PubChem ID: 1586301
• Update Time: 2025-04-21

5-(dec-9-en-1-yl)-1,2-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 5-(dec-9-en-1-yl)-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 1H-1,2,4-Triazole-5-thiol, 3-(9-decen-1-yl)-
• 3-(Dec-9-en-1-yl)-1H-1,2,4-triazole-5-thiol
• 5-dec-9-enyl-1,2-dihydro-1,2,4-triazole-3-thione
• 4636-80-0
• 5-(dec-9-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AKOS030512885
• MLS000552575
• STK562044
• AKOS005487813
• DTXSID10364529
• CHEMBL1458356
• 5-Dec-9-enyl-2H-[1,2,4]triazole-3-thiol
• SMR000146090
• HMS2295O08

• Inchi： 1S/C12H21N3S/c1-2-3-4-5-6-7-8-9-10-11-13-12(16)15-14-11/h2H,1,3-10H2,(H2,13,14,15,16)
• InChI Key： LYHBBFWSTRLHKB-UHFFFAOYSA-N
• SMILES： S=C1NNC(CCCCCCCCC=C)=N1

Computed Properties

• Exact Mass: 239.14583
• Monoisotopic Mass: 239.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 325.1°C at 760 mmHg
• Flash Point: 150.4°C
• Refractive Index: 1.566
• PSA: 36.42